Cas no 97510-97-9 (Benzene, [[(6-iodohexyl)oxy]methyl]-)

• Product Name: Benzene, [[(6-iodohexyl)oxy]methyl]-
• CAS No: 97510-97-9
• MF: C₁₃H₁₉IO
• MW: 318.193836450577
• CID: 2820277
• PubChem ID: 10734299
• Update Time: 2025-05-19

Benzene, [[(6-iodohexyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzyl6-iodohexylether
• Benzyl 6-iodohexyl ether
• Benzene, [[(6-iodohexyl)oxy]methyl]-
• 97510-97-9
• CS-0458427
• SCHEMBL8728228
• (((6-Iodohexyl)oxy)methyl)benzene
• G80530
• DTXSID10444173

• Inchi： 1S/C13H19IO/c14-10-6-1-2-7-11-15-12-13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2
• InChI Key： NOTUNHQYDCXAKJ-UHFFFAOYSA-N
• SMILES： ICCCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.04806Da
• Monoisotopic Mass: 318.04806Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzene, [[(6-iodohexyl)oxy]methyl]-

Professional Introduction to Benzene, [[(6-iodohexyl)oxy]methyl]- (CAS No. 97510-97-9)

Benzene, [[(6-iodohexyl)oxy]methyl]-, identified by its Chemical Abstracts Service (CAS) number 97510-97-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Benzene, [[(6-iodohexyl)oxy]methyl]- features a benzene ring substituted with a methoxymethyl group linked to a 6-iodohexyl chain. This configuration imparts distinct reactivity and solubility characteristics, which are highly advantageous in medicinal chemistry applications. The presence of the iodine atom on the hexyl chain enhances the compound's utility as a synthetic precursor, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzene derivatives. The structural motif of Benzene, [[(6-iodohexyl)oxy]methyl]- has been explored for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary studies have demonstrated its efficacy in inhibiting specific enzymatic targets, which could lead to the development of new drugs with improved pharmacological profiles.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of small-molecule inhibitors. The methoxymethyl group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to meet specific biological requirements. For instance, researchers have utilized this compound to generate libraries of derivatives for high-throughput screening, identifying candidates with potent activity against disease-causing targets.

The iodine substituent on the hexyl chain not only facilitates cross-coupling reactions but also serves as a point of attachment for other functional groups. This dual functionality makes Benzene, [[(6-iodohexyl)oxy]methyl]- an indispensable tool in synthetic organic chemistry. Its ability to undergo selective modifications has been leveraged in the preparation of complex natural products and drug candidates that would be otherwise challenging to synthesize.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental efforts, enabling researchers to predict and optimize the pharmacokinetic and pharmacodynamic properties of new drug candidates.

The synthesis of Benzene, [[(6-iodohexyl)oxy]methyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodology. Key steps include the introduction of the iodine atom via halogenation reactions and the subsequent formation of the methoxymethyl group through nucleophilic substitution. These processes are typically conducted under controlled conditions to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, Benzene, [[(6-iodohexyl)oxy]methyl]- (CAS No. 97510-97-9) represents a significant advancement in the realm of medicinal chemistry. Its unique structural features and reactivity make it a powerful tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.